Cas no 1798034-62-4 (N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide
• CAS No: 1798034-62-4
• MF: C₁₆H₂₁ClN₂O₃S
• MW: 356.867542028427
• CID: 5793298
• PubChem ID: 71809355
• Update Time: 2025-10-21

N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1798034-62-4
• N-(3-chlorophenyl)-3-cyclohexylsulfonylazetidine-1-carboxamide
• N-(3-chlorophenyl)-3-(cyclohexylsulfonyl)azetidine-1-carboxamide
• AKOS024564632
• N-(3-CHLOROPHENYL)-3-(CYCLOHEXANESULFONYL)AZETIDINE-1-CARBOXAMIDE
• F6442-1421
• 1-Azetidinecarboxamide, N-(3-chlorophenyl)-3-(cyclohexylsulfonyl)-
• N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide

• Inchi： 1S/C16H21ClN2O3S/c17-12-5-4-6-13(9-12)18-16(20)19-10-15(11-19)23(21,22)14-7-2-1-3-8-14/h4-6,9,14-15H,1-3,7-8,10-11H2,(H,18,20)
• InChI Key： VIHAJULPVYIHGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(N1CC(C1)S(C1CCCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 356.0961414g/mol
• Monoisotopic Mass: 356.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 623.3±55.0 °C(Predicted)
• pka: 12.28±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide

Introduction to N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide (CAS No. 1798034-62-4)

N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide, identified by its CAS number 1798034-62-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structural features of this compound, particularly the presence of a 3-chlorophenyl group and a cyclohexanesulfonyl moiety, contribute to its distinct chemical properties and reactivity, which are crucial for its application in various scientific and industrial processes.

The N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide molecule has been the focus of numerous research endeavors aimed at elucidating its pharmacological effects and exploring its potential as a lead compound in drug discovery. The azetidine ring, a five-membered heterocyclic structure, is known for its ability to mimic certain biological scaffolds, which makes it an attractive component in the design of novel therapeutic agents. The combination of the 3-chlorophenyl group and the cyclohexanesulfonyl group further enhances the compound's complexity and diversity, enabling it to interact with multiple biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate the activity of specific enzymes and receptors involved in various diseases. The N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide has been investigated for its potential role in inhibiting key enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. Preliminary studies have suggested that this compound exhibits promising inhibitory activity against certain targets, making it a valuable candidate for further development.

The synthesis of N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-chlorophenyl group typically involves chlorination reactions, while the incorporation of the cyclohexanesulfonyl moiety often requires sulfonylation techniques. These synthetic steps must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can be employed to predict how N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide interacts with biological targets at the molecular level. These studies can provide valuable insights into the compound's binding affinity and mechanism of action, which can guide further modifications and optimization efforts.

In addition to its potential therapeutic applications, N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide has also been explored for its role in chemical biology research. The compound's ability to modulate enzyme activity makes it a useful tool for studying cellular signaling pathways and understanding the molecular basis of various diseases. By investigating how this compound affects cellular processes, researchers can gain new insights into disease mechanisms and identify new therapeutic strategies.

The latest advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide. These improvements have made it possible to produce larger quantities of the compound for both research and commercial purposes. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and reduce environmental impact.

The pharmacokinetic properties of N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its potential as a drug candidate. Preclinical studies are being conducted to evaluate these properties, which will provide essential data for future clinical trials.

The future prospects for N-(3-chlorophenyl)-3-(cyclohexanesulfonyl)azetidine-1-carboxamide are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. As our understanding of biological systems continues to grow, new opportunities will arise to harness the potential of this unique compound. By leveraging cutting-edge technologies and innovative approaches, researchers hope to unlock new therapeutic possibilities and improve patient outcomes.